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Compound of Interest

Compound Name: 2-(Benzyloxy)benzaldehyde

Cat. No.: B185962 Get Quote

An In-Depth Technical Guide to 2-(Benzyloxy)benzaldehyde: Properties, Synthesis, and

Applications

Introduction
2-(Benzyloxy)benzaldehyde, also known as O-benzylsalicylaldehyde, is an aromatic organic

compound that serves as a pivotal intermediate in synthetic chemistry. Structurally, it is a

derivative of salicylaldehyde where the phenolic hydroxyl group is protected by a benzyl ether

linkage. This structural feature makes it a versatile building block, particularly in the fields of

medicinal chemistry and drug development. Its aldehyde functionality allows for a wide array of

chemical transformations, while the stable benzyl protecting group can be selectively removed

under specific conditions if required. This guide provides a comprehensive technical overview

of its core properties, validated synthesis protocols, key synthetic applications, and essential

safety and handling procedures for researchers and drug development professionals.

Physicochemical Properties and Core Identifiers
2-(Benzyloxy)benzaldehyde is characterized by a specific set of physical and chemical

properties that are crucial for its handling, storage, and application in synthesis. The

compound's melting point of 48-49°C means it can be found as either a liquid or a solid,

depending on the ambient temperature.[1]
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Identifier Value Reference

Molecular Formula C₁₄H₁₂O₂ [1][2][3]

Molecular Weight 212.24 g/mol [2][3][4]

IUPAC Name
2-

(phenylmethoxy)benzaldehyde
[2]

CAS Number 5896-17-3 [2][5]

Appearance
White to pale cream solid or

colorless to yellow liquid
[1][6]

Melting Point 48-49 °C [1]

Boiling Point
176-177 °C @ 4 Torr; 326 °C

(lit.)
[1][7]

Density ~1.1 - 1.34 g/cm³ at 25 °C [1][7]

Solubility Insoluble in water [1][7]

InChI Key
PBEJTRAJWCNHRS-

UHFFFAOYSA-N
[2][8]

Synthesis of 2-(Benzyloxy)benzaldehyde
The most prevalent and efficient method for synthesizing 2-(Benzyloxy)benzaldehyde is the

Williamson ether synthesis.[9] This reaction involves the O-alkylation of salicylaldehyde with a

benzylating agent, such as benzyl bromide or benzyl chloride, in the presence of a base. The

choice of base and solvent is critical for optimizing reaction yield and purity. Polar aprotic

solvents like dimethylformamide (DMF) or acetonitrile are preferred as they effectively solvate

the cation of the base, leaving a more reactive, "naked" phenoxide anion for the Sₙ2 reaction

with the benzyl halide.[9]
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General Synthesis Workflow

Starting Materials:
- Salicylaldehyde

- Benzyl Halide (e.g., BnBr)
- Base (e.g., K₂CO₃)
- Solvent (e.g., DMF)

Dissolve Salicylaldehyde in Solvent

Add Base (e.g., K₂CO₃)
Deprotonates hydroxyl group

Add Benzyl Bromide
Initiates Sₙ2 reaction

Stir at Controlled Temperature
(e.g., RT to 70°C for 2-48h)

Reaction Work-up:
- Filter solids

- Aqueous wash
- Organic extraction

Purification:
- Evaporation of solvent

- Chromatography or Recrystallization

Final Product:
2-(Benzyloxy)benzaldehyde
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Claisen-Schmidt Condensation Mechanism

Step 1: Enolate Formation
Ketone + Base (OH⁻) ⇌ Enolate

Step 2: Nucleophilic Attack
Enolate attacks Aldehyde Carbonyl

Slow

Step 3: Protonation
Alkoxide intermediate is protonated by solvent (H₂O)

Fast

Step 4: Dehydration
Base removes α-proton, followed by elimination of -OH

Base-catalyzed

Final Product
α,β-Unsaturated Ketone (Chalcone)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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